Cas no 202981-97-3 (3-(2,3-dihydro-1H-inden-2-yl)propanenitrile)

• Product Name: 3-(2,3-dihydro-1H-inden-2-yl)propanenitrile
• CAS No: 202981-97-3
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 3889922
• PubChem ID: 53669359
• Update Time: 2025-10-28

3-(2,3-dihydro-1H-inden-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-propanenitrile, 2,3-dihydro-
• 3-(2,3-dihydro-1H-inden-2-yl)propanenitrile
• EN300-1745226
• SCHEMBL8698966
• 202981-97-3

• Inchi： 1S/C12H13N/c13-7-3-4-10-8-11-5-1-2-6-12(11)9-10/h1-2,5-6,10H,3-4,8-9H2
• InChI Key： AYVOJSKKAGZCCY-UHFFFAOYSA-N
• SMILES： N#CCCC1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 171.104799419g/mol
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 3-(2,3-dihydro-1H-inden-2-yl)propanenitrile

Introduction to 3-(2,3-dihydro-1H-inden-2-yl)propanenitrile (CAS No. 202981-97-3)

3-(2,3-dihydro-1H-inden-2-yl)propanenitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 202981-97-3, this compound represents a unique structural motif that has been explored for its potential biological activities and synthetic utility. The presence of a dihydroindenyl ring system combined with a nitrile functional group makes it an intriguing candidate for further investigation in drug discovery and material science applications.

The structural framework of 3-(2,3-dihydro-1H-inden-2-yl)propanenitrile incorporates a fused bicyclic system, which is known to exhibit diverse pharmacological properties. The dihydroindenyl moiety, derived from indene, contributes to the compound's stability and reactivity, making it a valuable intermediate in organic synthesis. The nitrile group further enhances its versatility, allowing for various chemical transformations that can lead to the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of indene derivatives. Studies have shown that compounds containing the dihydroindenyl scaffold can interact with multiple biological targets, including enzymes and receptors involved in metabolic pathways. This has prompted researchers to investigate 3-(2,3-dihydro-1H-inden-2-yl)propanenitrile as a lead compound for developing new drugs targeting neurological disorders, inflammation, and other diseases.

One of the most compelling aspects of 3-(2,3-dihydro-1H-inden-2-yl)propanenitrile is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, such as condensation and cyclization processes. This ease of synthesis makes it an attractive building block for medicinal chemists who are seeking to develop libraries of structurally diverse compounds for high-throughput screening.

Recent advancements in computational chemistry have also facilitated the study of 3-(2,3-dihydro-1H-inden-2-yl)propanenitrile. Molecular modeling techniques have been employed to predict its binding interactions with biological targets, providing insights into its potential pharmacological effects. These computational studies have helped researchers prioritize analogs for experimental validation, streamlining the drug discovery process.

The nitrile group in 3-(2,3-dihydro-1H-inden-2-yl)propanenitrile is particularly noteworthy due to its ability to participate in hydrogen bonding and coordinate with metal ions. This property has been exploited in various applications, including catalysis and material science. Additionally, the nitrile group can undergo hydrolysis or reduction to yield carboxylic acids or amines, respectively, which opens up possibilities for further functionalization and derivatization.

In the context of medicinal chemistry, the dihydroindenyl ring system has been associated with anti-inflammatory and analgesic properties. Several natural products containing this motif have been reported to exhibit significant biological activity. By synthesizing derivatives of 3-(2,3-dihydro-1H-inden-2-yl)propanenitrile, researchers aim to uncover new pharmacophores that could lead to the development of more effective therapeutics.

The compound's potential applications extend beyond pharmaceuticals. Its unique structural features make it suitable for use in material science, particularly in the development of organic semiconductors and liquid crystals. The conjugated system provided by the dihydroindenyl ring can influence electronic properties, making it a candidate for optoelectronic devices.

Future research on 3-(2,3-dihydro-1H-inden-2-yl)propanenitrile is likely to focus on optimizing its synthetic routes and exploring its biological profile in greater detail. Preclinical studies will be essential to evaluate its safety and efficacy before moving into clinical trials. Collaborations between academic institutions and pharmaceutical companies could accelerate these efforts by combining expertise in synthetic chemistry, pharmacology, and drug development.

In conclusion,3-(2,3-dihydro-1H-inden-2-yl)propanenitrile (CAS No. 202981-97-3) is a promising compound with diverse applications in pharmaceuticals and material science. Its unique structural features and synthetic accessibility make it an attractive candidate for further investigation. As research continues to uncover new biological activities and synthetic possibilities,this compound is poised to play a significant role in future advancements.